N-benzyl-2-(1-oxo-1,3-dihydro-2H-isoindol-2-yl)-3-phenylpropanamide

• IUPAC Name: N-benzyl-2-(3-oxo-1H-isoindol-2-yl)-3-phenylpropanamide
• InChI: InChI=1S/C24H22N2O2/c27-23(25-16-19-11-5-2-6-12-19)22(15-18-9-3-1-4-10-18)26-17-20-13-7-8-14-21(20)24(26)28/h1-14,22H,15-17H2,(H,25,27)
• InChI Key: JRMADUOLSBXSTJ-UHFFFAOYSA-N
• Canonical SMILES: C1C2=CC=CC=C2C(=O)N1C(CC3=CC=CC=C3)C(=O)NCC4=CC=CC=C4
• Molecular Formula: C24H22N2O2
• Molecular Weight: 370.4 g/mol

Description

N-benzyl-2-(1-oxo-1,3-dihydro-2H-isoindol-2-yl)-3-phenylpropanamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound is known to exhibit a wide range of biochemical and physiological effects, making it a promising candidate for the development of new drugs.

Mechanism of Action

The exact mechanism of action of N-benzyl-2-(1-oxo-1,3-dihydro-2H-isoindol-2-yl)-3-phenylpropanamide is not fully understood. However, it is believed to exert its pharmacological effects by modulating the activity of certain neurotransmitters and receptors in the central nervous system.
Biochemical and Physiological Effects
This compound has been shown to exhibit a wide range of biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines and inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a key role in the inflammatory response. It has also been shown to modulate the activity of certain ion channels and receptors in the central nervous system, leading to its analgesic and anticonvulsant effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-benzyl-2-(1-oxo-1,3-dihydro-2H-isoindol-2-yl)-3-phenylpropanamide in lab experiments is its relatively low toxicity and high solubility in water and organic solvents. However, its high cost and limited availability may pose a challenge for researchers.

Future Directions

There are several future directions for research on N-benzyl-2-(1-oxo-1,3-dihydro-2H-isoindol-2-yl)-3-phenylpropanamide. One potential area of research is the development of new drugs based on this compound for the treatment of various diseases. Another area of research is the elucidation of its exact mechanism of action and its potential as a diagnostic tool for Alzheimer's disease. Additionally, further studies are needed to explore its potential applications in other areas such as neuroscience and immunology.

Synthesis Methods

The synthesis of N-benzyl-2-(1-oxo-1,3-dihydro-2H-isoindol-2-yl)-3-phenylpropanamide involves the reaction of benzylamine with 2-(1-oxo-1,3-dihydro-2H-isoindol-2-yl)-3-phenylpropanoic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is purified by column chromatography to obtain the desired compound.

Scientific Research Applications

N-benzyl-2-(1-oxo-1,3-dihydro-2H-isoindol-2-yl)-3-phenylpropanamide has been extensively studied for its potential applications in the field of medicine. It has been shown to exhibit anti-inflammatory, analgesic, and anticonvulsant properties, making it a promising candidate for the development of new drugs for the treatment of various diseases. It has also been studied for its potential use as a diagnostic tool for Alzheimer's disease.